3-[[3-(Pyrrolidin-1-ylmethyl)phenyl]methylcarbamoyl]benzenesulfonyl fluoride

• IUPAC Name: 3-[[3-(pyrrolidin-1-ylmethyl)phenyl]methylcarbamoyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C19H21FN2O3S/c20-26(24,25)18-8-4-7-17(12-18)19(23)21-13-15-5-3-6-16(11-15)14-22-9-1-2-10-22/h3-8,11-12H,1-2,9-10,13-14H2,(H,21,23)
• InChI Key: FHADIQTWFCCHBD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=CC(=C2)CNC(=O)C3=CC(=CC=C3)S(=O)(=O)F
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for the treatment of various diseases.

Molecular Structure Analysis

The pyrrolidine ring in the compound allows for efficient exploration of the pharmacophore space due to sp3 hybridization. The non-planarity of the ring also allows for increased three-dimensional coverage.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, a related compound, (3-(Pyrrolidin-1-ylmethyl)phenyl)methanamine, is a solid or liquid at room temperature and should be stored in a dark, dry place at 2-8°C.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives can have different biological profiles depending on the spatial orientation of substituents and different binding modes to enantioselective proteins.

Safety and Hazards

The safety and hazards would also depend on the specific structure of the compound. For instance, (3-(Pyrrolidin-1-ylmethyl)phenyl)methanamine has hazard statements including H302+H312+H332-H315-H318-H335, indicating potential hazards upon ingestion, skin contact, inhalation, and eye contact.

Future Directions

The future directions in the research and development of this compound would depend on its biological activity and potential therapeutic applications. Pyrrolidine derivatives are a versatile scaffold for novel biologically active compounds, and there is ongoing research into their potential uses.